![molecular formula C13H24ClNO2 B1456373 Methyl 2-(3-azaspiro[5.5]undecan-9-yl)acetate hydrochloride CAS No. 1017540-91-8](/img/structure/B1456373.png)
Methyl 2-(3-azaspiro[5.5]undecan-9-yl)acetate hydrochloride
Overview
Description
“Methyl 2-(3-azaspiro[5.5]undecan-9-yl)acetate hydrochloride” is a chemical compound with the CAS number 1017540-91-8 . It is used for research purposes .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 261.788 . Other physical and chemical properties such as density, melting point, and boiling point couldn’t be retrieved from the web search results .Scientific Research Applications
Synthesis of Pharmacologically Important Alkaloids
The compound has been utilized in the efficient and stereoselective synthesis of key intermediates for pharmacologically active alkaloids. For example, it serves as a critical intermediate in the synthesis of perhydrohistrionicotoxin, an alkaloid of interest due to its unique biological activities. The synthesis approaches often involve innovative techniques like ring-closing metathesis to achieve the desired structural complexity and stereochemistry (Ibuka et al., 1981; Pandey et al., 2011).
Development of Novel Polymers
Research also explores the polymerization capabilities of derivatives of this compound, leading to the creation of novel poly(amide-acetals) and poly(ester-acetals). These polymers have unique properties, such as being susceptible to crosslinking, which could have implications for their use in various industrial applications. The work highlights the versatility of this compound in creating materials with potentially valuable new properties (Pryde et al., 1962; Pryde et al., 1962).
Peptide Synthesis
The compound is involved in the synthesis of N-protected amino acid-ASUD esters, which are active esters useful in peptide synthesis. This illustrates the compound's utility in facilitating the synthesis of peptides, an area of significant interest for developing therapeutic agents. The novel reagents developed for these purposes demonstrate the compound's role in advancing peptide synthesis methodologies (Rao et al., 2016).
Cytotoxicity and Biological Activity
Additionally, some studies have investigated the cytotoxic properties of related spirolactam-lactone compounds, suggesting potential applications in cancer research. These studies provide insights into the biological activities of structurally similar compounds, which could inform future research on Methyl 2-(3-azaspiro[5.5]undecan-9-yl)acetate hydrochloride derivatives (Dias et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
methyl 2-(3-azaspiro[5.5]undecan-9-yl)acetate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO2.ClH/c1-16-12(15)10-11-2-4-13(5-3-11)6-8-14-9-7-13;/h11,14H,2-10H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJLDFWAJKSRBSJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1CCC2(CC1)CCNCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.79 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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